1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine

Specification

• CAS No.: 1201785-17-2
• Molecular Formula: C15H15ClN2
• Molecular Weight: 258.749
• IUPAC Name: 1-benzyl-5-chloro-3,4-dihydro-2H-1,6-naphthyridine
• Standard InChI: InChI=1S/C15H15ClN2/c16-15-13-7-4-10-18(14(13)8-9-17-15)11-12-5-2-1-3-6-12/h1-3,5-6,8-9H,4,7,10-11H2
• Standard InChI Key: QZMXMKGMWYHVBR-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=CN=C2Cl)N(C1)CC3=CC=CC=C3

Introduction

Structure and Physicochemical Properties

Chemical Identity and Structure

1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine belongs to the class of partially saturated heterocyclic compounds. Its structure consists of a tetrahydro-1,6-naphthyridine core with a benzyl group attached to the nitrogen at position 1 and a chlorine atom at position 5. The molecular formula is C15H15ClN2 with a molecular weight of 258.75 g/mol. The compound is registered in chemical databases with the CAS number 1201785-17-2.

The related parent compound, 5-Chloro-1,2,3,4-tetrahydro-1,6-naphthyridine (without the benzyl group), has a molecular formula of C8H9ClN2 and a molecular weight of 168.62 g/mol. The structural difference between these compounds is the presence of the benzyl substituent at the nitrogen atom in position 1.

Physical and Chemical Properties

The available data on the physicochemical properties of 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine is summarized in the following table:

Property	Value
Physical Appearance	Liquid or White Powder (depending on supplier)
Purity	99.0-99.3%
Molecular Formula	C15H15ClN2
Molecular Weight	258.75 g/mol
CAS Registry Number	1201785-17-2
Storage Conditions	Store in tight, light-resistant containers in dry, cool, and well-ventilated place
Stability	Store apart from foodstuff containers or incompatible materials

The compound is typically available in high purity (≥99%) and is supplied as either a liquid or white powder. Proper storage in tightly closed, light-resistant containers in cool, dry environments is recommended to maintain stability.

Synthesis Methods

Synthetic Step	Key Reagents	Reaction Conditions	Expected Yield
Naphthyridine Formation	Pyridine derivatives	Cyclization reactions at elevated temperatures	60-80%
Selective Reduction	Ammonium formate, catalyst	Transfer hydrogenation conditions	70-90%
N-Benzylation	Benzyl halide, base	Room temperature to mild heating in polar aprotic solvents	75-85%

Chemical Reactivity and Transformations

Experimental Reaction Examples

While specific reaction data for 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine is limited in the available literature, reactions of structural analogs provide insight into its potential chemical behavior. For example, the synthesis of 2-Methoxy-7,8-dihydro-1,6-naphthyridine-5-carboxamide involves a cyclization reaction under ammonia pressure followed by heating at 60°C.

The general reactivity pattern of tetrahydronaphthyridines suggests that 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine would be amenable to various transformations useful in medicinal chemistry and chemical synthesis.

Supplier	Minimum Order	Assay	Physical Form	Package Options
Chemlyte Solutions	100 Gram	99.0%	Liquid	Grams, Kilograms
Golden Pharma Co., Limited	Not specified	99%	White Powder	25KG/Drum
SHANGHAI T&W PHARMACEUTICAL CO., LTD.	4 Kilogram	99.3%	White or Almost colorless	2.5kg or 5kg

These suppliers provide the compound for both research and commercial applications, with transportation options including air freight, sea freight, and express delivery.

Structural Comparison with Related Compounds

Comparison with Parent and Related Structures

Understanding the relationship between 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine and structurally related compounds provides insight into its chemical behavior and potential applications. The following table compares key structural features with related compounds:

Compound	Molecular Formula	Molecular Weight	Key Structural Features
1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine	C15H15ClN2	258.75 g/mol	Benzyl group at N-1, Chloro at C-5, Tetrahydro (1,2,3,4)
5-Chloro-1,2,3,4-tetrahydro-1,6-naphthyridine	C8H9ClN2	168.62 g/mol	No benzyl group, Chloro at C-5, Tetrahydro (1,2,3,4)
1,6-Naphthyridine (parent structure)	C8H6N2	130.15 g/mol	Fully unsaturated bicyclic system with nitrogens at 1,6-positions

The addition of the benzyl group and the partial saturation of the ring system in 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine significantly impact its physicochemical properties compared to the parent 1,6-naphthyridine structure.

Future Research Directions

Analytical Methods for Characterization

Future research would benefit from comprehensive characterization of 1-Benzyl-5-chloro-1,2,3,4-tetrahydro-1,6-naphthyridine using advanced analytical techniques:

Analytical Technique	Information Provided
NMR Spectroscopy (1H, 13C)	Structural confirmation, purity assessment
X-ray Crystallography	Solid-state structure, absolute configuration
HPLC	Purity analysis, enantiomeric excess determination
Mass Spectrometry	Molecular weight confirmation, fragmentation pattern
IR Spectroscopy	Functional group identification